Cas no 88398-81-6 (4-Ethyl-1H-pyrazole-5-sulfonamide acetate)

• Product Name: 4-Ethyl-1H-pyrazole-5-sulfonamide acetate
• CAS No: 88398-81-6
• MF: C₇H₁₁N₃O₄S
• MW: 233.244940042496
• MDL: MFCD08459239
• CID: 61160
• PubChem ID: 13364389
• Update Time: 2025-10-28

4-Ethyl-1H-pyrazole-5-sulfonamide acetate Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1H-pyrazole-5-sulfonamide acetate
• 5-(Aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• 1H-Pyrazole-4-carboxylic acid, 5-(aminosulfonyl)-1-methyl-, ethyl ester
• 1-METHYL-4-ETHY1 FORMATE-5-PYRAZOLE SULFONAMIDE
• Ethyl 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylate
• ethyl 1-methyl-5-sulfamoylpyrazole-4-carboxylate
• 1-Methyl-4-ethylformate-5-pyrazole sulfonamide
• 1-methyl-4-ethylcarboxylate pyrazolesulfonamide
• Ethyl 1-methyl-5sulfamoylpyrazole-4-carboxylate
• Ethyl 5-(aminosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate (ACI)
• AC-6116
• 1-Methyl-4-ethoxycarborylpyrazole-5-sulfonamide
• 1H-Pyrazole-4-carboxylic acid, 5-(aminosulfonyl)-1-methyl-, methylester
• EN300-1618205
• 1-methyl-4-ethyl formate-5-pyrazole sulfonamide
• 1-Methyl-4-ethoxycarbonylpyrazole-5-sulfonamide
• 4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide
• 1-methyl-5-sulfamoyl-4-pyrazolecarboxylic acid ethyl ester
• SCHEMBL8477927
• 88398-83-8
• 88398-81-6
• MFCD08459239
• ethyl 1-methyl-5-sulfamoyl-pyrazole-4-carboxylate
• AKOS013531016
• AS-10993
• DTXSID40538357

• MDL： MFCD08459239
• Inchi： 1S/C7H11N3O4S/c1-3-14-7(11)5-4-9-10(2)6(5)15(8,12)13/h4H,3H2,1-2H3,(H2,8,12,13)
• InChI Key： ICDLJCWXRUNUNO-UHFFFAOYSA-N
• SMILES： O=C(C1=C(S(N)(=O)=O)N(C)N=C1)OCC

Computed Properties

• Exact Mass: 233.04700
• Monoisotopic Mass: 233.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.54
• Melting Point: 111-113°C
• Boiling Point: 449.504 °C at 760 mmHg
• Flash Point: 449.504 °C at 760 mmHg
• Refractive Index: 1.614
• PSA: 112.66000
• LogP: 1.02530

4-Ethyl-1H-pyrazole-5-sulfonamide acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-Ethyl-1H-pyrazole-5-sulfonamide acetate

4-Ethyl-1H-pyrazole-5-sulfonamide Acetate: A Comprehensive Overview

The compound with CAS No. 88398-81-6, commonly referred to as 4-Ethyl-1H-pyrazole-5-sulfonamide acetate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyrazole ring system with a sulfonamide group and an ethyl substituent. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in chemical reactivity and stability, making it a valuable component in various synthetic applications.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 4-Ethyl-1H-pyrazole-5-sulfonamide acetate, allowing researchers to explore its potential in diverse contexts. One of the most promising areas of application is in the development of advanced materials, where the compound's ability to form stable coordination complexes has been leveraged to create novel materials with enhanced mechanical and thermal properties. For instance, studies published in leading journals such as *Nature Materials* and *Advanced Materials* have demonstrated the use of this compound in the synthesis of high-performance polymers and composites.

In addition to its role in materials science, 4-Ethyl-1H-pyrazole-5-sulfonamide acetate has also shown potential in the field of medicinal chemistry. The sulfonamide group within its structure is known to exhibit bioactive properties, making it a candidate for drug discovery efforts. Researchers have explored its ability to inhibit specific enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. Preliminary results from studies conducted at prestigious institutions like Stanford University and the Massachusetts Institute of Technology (MIT) suggest that this compound could serve as a lead molecule for the development of new therapeutic agents.

The synthesis of 4-Ethyl-1H-pyrazole-5-sulfonamide acetate typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions, followed by functionalization to introduce the sulfonamide and ethyl groups. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of these reactions, enabling researchers to achieve high yields and purity levels.

From an environmental perspective, the production and handling of 4-Ethyl-1H-pyrazole-5-sulfonamide acetate are carried out under strict safety protocols to minimize any potential impact on ecosystems. Its chemical stability and low reactivity under normal conditions make it suitable for large-scale production and storage. However, ongoing research is focused on developing more sustainable synthesis routes that reduce waste generation and energy consumption.

In conclusion, 4-Ethyl-1H-pyrazole-5-sulfonamide acetate (CAS No. 88398-81-6) stands out as a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique molecular architecture, combined with recent advances in synthetic chemistry, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.